![molecular formula C22H13BrO4 B4700846 3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate](/img/structure/B4700846.png)
3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate
Overview
Description
3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate is a chemical compound that has been synthesized for its potential use in scientific research. This compound has generated interest due to its unique structural features and potential applications in various fields of research.
Mechanism of Action
The mechanism of action of 3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and inflammation. Additionally, this compound has also been shown to modulate the activity of certain immune cells, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (cell death) in cancer cells, inhibit the production of certain pro-inflammatory cytokines, and modulate the activity of immune cells such as T cells and macrophages.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate in lab experiments is its potential as a therapeutic agent for cancer and inflammatory diseases. Additionally, this compound is relatively easy to synthesize and purify, which makes it a convenient choice for research purposes. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate. One area of interest is the development of more potent analogs of this compound that can be used as therapeutic agents for cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on different cell types. Finally, more research is needed to determine the safety and toxicity of this compound, especially in vivo.
Scientific Research Applications
3-bromo-4-biphenylyl 2-oxo-2H-chromene-3-carboxylate has potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of certain types of cancer cells. Additionally, this compound has also been studied for its potential use as an anti-inflammatory agent and for its effects on the immune system.
Properties
IUPAC Name |
(2-bromo-4-phenylphenyl) 2-oxochromene-3-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H13BrO4/c23-18-13-15(14-6-2-1-3-7-14)10-11-20(18)27-22(25)17-12-16-8-4-5-9-19(16)26-21(17)24/h1-13H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGXUNQZDDIUDLN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=C(C=C2)OC(=O)C3=CC4=CC=CC=C4OC3=O)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H13BrO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.